N-[2-[3-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]naphthalene-2-carboxamide

• IUPAC Name: N-[2-[3-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C31H29N3O2S/c1-21-8-7-12-27(22(21)2)33-30(35)20-37-29-19-34(28-13-6-5-11-26(28)29)17-16-32-31(36)25-15-14-23-9-3-4-10-24(23)18-25/h3-15,18-19H,16-17,20H2,1-2H3,(H,32,36)(H,33,35)
• InChI Key: CLDBBLXKGANFOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC5=CC=CC=C5C=C4)C
• Molecular Formula: C31H29N3O2S
• Molecular Weight: 507.6 g/mol
• CAS No.: 533865-55-3

Description

N-[2-[3-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]naphthalene-2-carboxamide is a useful research compound. Its molecular formula is C31H29N3O2S and its molecular weight is 507.65. The purity is usually 95%.
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Scientific Research Applications

Proton Transfer Studies

• Research on Proton Transfer : Studies have investigated the rates of proton transfer from protonated naphthalene derivatives, highlighting their potential use in understanding chemical kinetics and mechanisms in various solvents. This insight can be crucial for applications in catalysis and the development of sensors based on proton transfer rates (Awwal & Hibbert, 1977).

Complex Formation and Ligand Behavior

• Metal Complexes with Naphthalene Derivatives : The ability of naphthalene derivatives to form complexes with metals has been explored, indicating their utility in creating novel coordination compounds with potential applications in catalysis, materials science, and as part of metallo-drugs (Steven J Brown, M. Olmstead, & P. Mascharak, 1990).

Structural Analysis and Material Science

• Structural Studies on Naphthalene Substituents : Crystallographic studies on naphthalene and its derivatives provide insights into molecular interactions, helping in the design of new materials with tailored properties for applications in organic electronics, photonics, and as structural motifs in supramolecular chemistry (M. Danish et al., 2015).

Synthesis and Characterization of Novel Compounds

• Synthesis of Polyamides : Research on the synthesis of novel aromatic polyamides derived from naphthalene dicarboxylic acids showcases the application of these compounds in developing new polymers with high thermal stability and mechanical strength, useful in high-performance materials (P. K. Gutch, Susanta Banerjee, & D. K. Jaiswal, 2003).

Photochemistry and Luminescence

• Photochromic and Luminescence Properties : Studies on naphthalene diimide derivatives and their incorporation into metal-organic frameworks demonstrate their potential in creating materials with photoresponsive properties, applicable in sensors, data storage, and optoelectronic devices (Jian-Jun Liu et al., 2020).